Cas no 2007951-39-3 (Mirogabalin Impurity 45)

• Product Name: Mirogabalin Impurity 45
• CAS No: 2007951-39-3
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6636970
• Update Time: 2024-01-09

Mirogabalin Impurity 45 Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]hept-3-en-6-one, 3-ethyl-7-(4-pyridinylmethylene)-, (1R,5S)-
• Mirogabalin Impurity 45

• Inchi： 1S/C15H15NO/c1-2-10-7-12-13(8-10)15(17)14(12)9-11-3-5-16-6-4-11/h3-6,8-9,12-13H,2,7H2,1H3/t12-,13+/m1/s1
• InChI Key： FHNXCNMGCNMEOU-OLZOCXBDSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(=O)C1=CC1C=CN=CC=1)C=C(CC)C2

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 407.6±24.0 °C(Predicted)
• pka: 4.80±0.10(Predicted)